Cas no 1705093-12-4 (1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one)

• Product Name: 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one
• CAS No: 1705093-12-4
• MF: C₂₅H₃₂N₂O₂
• MW: 392.533786773682
• CID: 6329263
• PubChem ID: 90616442
• Update Time: 2025-06-14

1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one
• AKOS025089856
• 1-{4-methoxy-[1,4'-bipiperidine]-1'-yl}-2,2-diphenylethan-1-one
• 1-[4-(4-methoxypiperidin-1-yl)piperidin-1-yl]-2,2-diphenylethanone
• F6442-6520
• 1705093-12-4

• Inchi： 1S/C25H32N2O2/c1-29-23-14-18-26(19-15-23)22-12-16-27(17-13-22)25(28)24(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-11,22-24H,12-19H2,1H3
• InChI Key： WODZZDAYNZCIKG-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CCN(C(C(C2C=CC=CC=2)C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 392.246378268g/mol
• Monoisotopic Mass: 392.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one

Comprehensive Overview of 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one (CAS No. 1705093-12-4)

The compound 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one (CAS No. 1705093-12-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex bipiperidine backbone combined with a diphenylethanone moiety makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one has surged due to their versatility in medicinal chemistry. This compound's methoxy group and bipiperidine framework contribute to its lipophilicity and binding affinity, which are critical for drug-likeness and bioavailability. These properties align with current trends in targeted therapy and precision medicine, where researchers seek molecules with high specificity and minimal off-target effects.

The synthesis of CAS No. 1705093-12-4 involves multi-step organic reactions, often starting from commercially available piperidine derivatives. Key steps include N-alkylation and Friedel-Crafts acylation, which are well-documented in peer-reviewed literature. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a subject of interest for ADMET studies. These characteristics are frequently searched by chemists and pharmacologists exploring small molecule therapeutics.

From an industrial perspective, 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one is often discussed in the context of scalable synthesis and process optimization. Companies specializing in custom synthesis and contract research have reported growing inquiries about this compound, reflecting its commercial potential. Additionally, its patent landscape is being closely monitored, as it may hold intellectual property value for new chemical entities (NCEs) in therapeutic areas like oncology and CNS disorders.

Environmental and safety profiles of CAS No. 1705093-12-4 are also under scrutiny, aligning with the broader industry shift toward green chemistry. Researchers are evaluating its biodegradability and ecotoxicity to ensure compliance with regulations such as REACH. This focus resonates with public interest in sustainable pharmaceuticals, a hot topic in both academic and corporate circles.

In summary, 1-{4-methoxy-1,4'-bipiperidine-1'-yl}-2,2-diphenylethan-1-one represents a compelling case study at the intersection of medicinal chemistry and industrial application. Its structural complexity, coupled with its potential therapeutic relevance, positions it as a molecule worth watching in the evolving landscape of drug development and chemical innovation.